(1R-(1alpha,(1R*,2S*,5R*),2beta,5alpha))-Methoxymethylbis((5-methyl-2-(1-methylvinyl)cyclohexyl)oxy)silane

• CAS No.: 83863-57-4
• Molecular Formula: C22H40O3Si
• Molecular Weight: 380.6 g/mol
• IUPAC Name: methoxy-methyl-[(1R,2R,5S)-5-methyl-2-prop-1-en-2-ylcyclohexyl]oxy-(5-methyl-2-prop-1-en-2-ylcyclohexyl)oxysilane
• InChI: InChI=1S/C22H40O3Si/c1-15(2)19-11-9-17(5)13-21(19)24-26(8,23-7)25-22-14-18(6)10-12-20(22)16(3)4/h17-22H,1,3,9-14H2,2,4-8H3/t17-,18?,19+,20?,21+,22?,26?/m0/s1
• InChI Key: RWXQFEHCMFPGMB-DJCKWCTKSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H]([C@@H](C1)O[Si](C)(OC)OC2CC(CCC2C(=C)C)C)C(=C)C
• Canonical SMILES: CC1CCC(C(C1)O[Si](C)(OC)OC2CC(CCC2C(=C)C)C)C(=C)C

Description

This compound is part of the European Inventory of Existing Commercial Chemical Substances (EINECS), which lists substances that were on the European Community market between January 1, 1971, and September 18, 1981 .

Preparation Methods

The preparation of EINECS 281-121-8 involves synthetic routes that typically include the reaction of methoxymethylsilane with 5-methyl-2-(1-methylvinyl)cyclohexanol under specific conditions. The reaction conditions often involve the use of a catalyst and controlled temperature to ensure the desired product is obtained . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

EINECS 281-121-8 undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Substitution reactions often involve nucleophiles or electrophiles, depending on the desired product.

Common reagents and conditions used in these reactions include solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from -78°C to room temperature. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

EINECS 281-121-8 has a wide range of scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of EINECS 281-121-8 involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

EINECS 281-121-8 can be compared with other similar compounds, such as:

• [1R-(1alpha,(1R,2S,5R*),2beta,5alpha)]-methoxymethylbis[[5-methyl-2-(1-methylvinyl)cyclohexyl]oxy]silane**: Similar in structure but may have different functional groups or substituents.
• [1R-(1alpha,(1R,2S,5R*),2beta,5alpha)]-methoxymethylbis[[5-methyl-2-(1-methylvinyl)cyclohexyl]oxy]silane**: Another similar compound with slight variations in the molecular structure.

The uniqueness of EINECS 281-121-8 lies in its specific molecular configuration and the resulting chemical and physical properties .